Cas no 851080-37-0 (N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 851080-37-0
• MF: C₁₃H₈Cl₂N₂OS₂
• MW: 343.251418113709
• CID: 6129847
• PubChem ID: 2159277
• Update Time: 2025-06-15

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4,6-dichloro-3-methyl-2(3H)-benzothiazolylidene)-
• (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• N-(4,6-Dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• 851080-37-0
• F0600-0970
• AKOS024586178
• N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide

• Inchi： 1S/C13H8Cl2N2OS2/c1-17-11-8(15)5-7(14)6-10(11)20-13(17)16-12(18)9-3-2-4-19-9/h2-6H,1H3
• InChI Key： CHGRBQYNGHDGAX-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=C(Cl)C=C(Cl)C=C3S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 341.9455106g/mol
• Monoisotopic Mass: 341.9455106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 490.8±55.0 °C(Predicted)
• pka: -2.80±0.20(Predicted)

Additional information on N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Comprehensive Analysis of N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 851080-37-0)

The compound N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 851080-37-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core fused with a thiophene carboxamide moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its heterocyclic framework, which is known to exhibit diverse biological activities.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has emerged as a candidate for further investigation due to its structural similarity to known kinase inhibitors and enzyme modulators. Its chlorinated benzothiazole component is particularly noteworthy, as this motif is frequently associated with antimicrobial and anti-inflammatory properties.

The synthesis of CAS No. 851080-37-0 involves multi-step organic reactions, including condensation and cyclization processes. Chemists have optimized these methods to achieve high yields and purity, making it accessible for laboratory-scale studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of this molecule in medicinal chemistry.

From an industrial perspective, N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is being explored for its potential in crop protection formulations. Its chlorinated heterocycle backbone aligns with the structural features of agrochemicals designed to combat resistant pests and pathogens. This has led to collaborations between academic institutions and agrochemical companies to evaluate its efficacy under controlled conditions.

Environmental and safety considerations are paramount when working with CAS No. 851080-37-0. Regulatory agencies emphasize the need for proper handling protocols, including the use of personal protective equipment (PPE) and adherence to green chemistry principles. Researchers are also investigating its biodegradability and ecotoxicological profile to ensure compliance with global sustainability goals.

The future of N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide lies in its adaptability to emerging technologies. For instance, computational modeling and AI-driven drug design platforms are being leveraged to predict its interactions with biological targets. Additionally, its potential role in photodynamic therapy and materials science is under exploration, showcasing its versatility beyond traditional applications.

In conclusion, CAS No. 851080-37-0 represents a compelling area of research at the intersection of chemistry, biology, and technology. Its multifaceted properties and growing relevance in high-throughput screening assays position it as a valuable tool for scientists addressing contemporary challenges in health and agriculture. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to innovation across multiple disciplines.